Glycine, N-benzoyl-N-(phenylmethyl)-

• IUPAC Name: 2-[benzoyl(benzyl)amino]acetic acid
• InChI: InChI=1S/C16H15NO3/c18-15(19)12-17(11-13-7-3-1-4-8-13)16(20)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,18,19)
• InChI Key: QPNKLVJFIIBRHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC(=O)O)C(=O)C2=CC=CC=C2
• Molecular Formula: C16H15NO3
• DSSTOX Substance ID: DTXSID40408122
• Molecular Weight: 269.29 g/mol
• CAS RN: 201405-92-7

Description

Glycine, N-benzoyl-N-(phenylmethyl)- (Glycine-BzPhen) is an amino acid derivative that has been studied for its potential applications in biochemical and physiological research. It is a derivative of glycine, an amino acid found in proteins and other biological molecules. Glycine-BzPhen is a derivative of glycine that has been modified with a benzoyl group and a phenylmethyl group, which makes it more stable and resistant to degradation. This compound has been studied for its potential applications in biochemical and physiological research.

Mechanism of Action

Glycine-BzPhen binds to proteins through its benzoyl and phenylmethyl groups, which interact with the amino acid residues on the protein surface. This interaction results in a conformational change in the protein structure, which can be used to study the protein's structure and function.
Biochemical and Physiological Effects
Glycine-BzPhen has been studied for its potential effects on biochemical and physiological processes. Studies have shown that it can affect the activity of enzymes, the binding of proteins, and the structure and function of proteins. It has also been studied for its potential effects on cell proliferation, apoptosis, and immune responses.

Advantages and Limitations for Lab Experiments

One of the advantages of using Glycine-BzPhen in laboratory experiments is its stability and resistance to degradation. This makes it an ideal substrate for enzymatic reactions and a useful tool for studying protein-protein interactions. Additionally, its fluorescent properties make it a useful tool for cellular imaging.
A limitation of using Glycine-BzPhen in laboratory experiments is that it is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, it can be expensive to synthesize in large quantities, which can limit its use in some experiments.

Future Directions

Glycine-BzPhen has potential applications in a variety of fields, including drug discovery, biotechnology, and medical research. It could be used to study the structure and function of proteins, to develop new drugs, and to study the effects of drugs on biochemical and physiological processes. Additionally, it could be used in the development of new imaging techniques and in the study of enzyme kinetics. It could also be used to study the effects of environmental pollutants on biochemical and physiological processes.

Synthesis Methods

Glycine-BzPhen can be synthesized by reacting glycine with benzoyl chloride in the presence of a base, such as sodium hydroxide. The reaction produces the desired compound, which can then be purified by column chromatography. The synthesis is relatively simple and can be done in a laboratory setting.

Scientific Research Applications

Glycine-BzPhen has been studied for its potential applications in biochemical and physiological research. It has been used as a substrate for enzymatic reactions, as a ligand for binding proteins, and as a probe for studying protein-protein interactions. It has also been used in the study of enzyme kinetics, as a fluorescent marker for cellular imaging, and as a tool to study the structure and function of proteins.